3-(1H-imidazol-5-yl)propanal
Overview
Description
“3-(1H-imidazol-5-yl)propanal” is a research chemical with the molecular formula C6H8N2O and a molecular weight of 124.14 g/mol . It is a useful compound for a variety of research applications .
Synthesis Analysis
The synthesis of imidazole compounds has been a topic of interest in recent years . The review by Shabalin and Camp highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles . These heterocycles are key components to functional molecules that are used in a variety of everyday applications .Molecular Structure Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
The review by Shabalin and Camp also discusses the bonds constructed during the formation of the imidazole . The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(1H-imidazol-5-yl)propanal” include a melting point of 106.8 °C and a boiling point of 251.63 °C . It is a useful research chemical that is available for purchase in bulk quantities .Scientific Research Applications
Anticancer Applications
- Synthesis of Benzimidazoles Bearing Oxadiazole Nucleus as Anticancer Agents : Research conducted by Rashid, Husain, and Mishra (2012) focused on synthesizing benzimidazoles bearing an oxadiazole nucleus, demonstrating significant anticancer activity. Compounds derived from 3-(1H-imidazol-5-yl)propanal were found to inhibit cancer cell growth effectively (Rashid, Husain, & Mishra, 2012).
Applications in Energetic Materials
- Synthesis of Nitrogen-rich Imidazole, 1,2,4-triazole, and Tetrazole-based Compounds : Srinivas, Ghule, and Muralidharan (2014) explored the use of imidazole derivatives in nitrogen-rich gas generators. They synthesized compounds with high energy contributions from molecular backbones, underscoring the potential use of 3-(1H-imidazol-5-yl)propanal in energetic materials (Srinivas, Ghule, & Muralidharan, 2014).
Corrosion Inhibition
- Amino Acid Based Imidazolium Zwitterions as Corrosion Inhibitors : A study by Srivastava et al. (2017) synthesized novel amino acids based corrosion inhibitors, demonstrating high efficiency in protecting mild steel against corrosion. This research highlights the potential of 3-(1H-imidazol-5-yl)propanal derivatives in corrosion protection (Srivastava et al., 2017).
Antimicrobial and Antifungal Applications
Synthesis and Antimicrobial Evaluation of Novel Ether-linked Derivatives of Ornidazole : Şenkardeş et al. (2020) synthesized new derivatives of ornidazole with significant antimicrobial activity, highlighting the role of 3-(1H-imidazol-5-yl)propanal in developing potent antimicrobial agents (Şenkardeş et al., 2020).
Synthesis and Anticandidal Activity of New Imidazole-Chalcones : Osmaniye et al. (2018) created new 1-(4-(1H-imidazol-1-yl)phenyl)-3-(4-substituedphenyl)prop-2-en-1-one derivatives that showed potent antifungal activity against Candida strains. This demonstrates the potential use of 3-(1H-imidazol-5-yl)propanal in antifungal drug development (Osmaniye et al., 2018).
Herbicidal Activity
- Synthesis and Herbicidal Activity of Novel 1-(Diethoxy-phosphoryl)-3-(4-one-1H-1,2,3-triazol-1-yl)-propan-2-yl Carboxylic Esters : Research by Jin et al. (2015) involved the synthesis of novel compounds targeting plant enzymes, showing moderate to good herbicidal activities. This study suggests the potential of 3-(1H-imidazol-5-yl)propanal derivatives in agricultural applications (Jin et al., 2015).
Future Directions
The future directions in the research of imidazole compounds like “3-(1H-imidazol-5-yl)propanal” involve the development of novel methods for the regiocontrolled synthesis of substituted imidazoles due to their broad range of applications . This includes traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis .
properties
IUPAC Name |
3-(1H-imidazol-5-yl)propanal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c9-3-1-2-6-4-7-5-8-6/h3-5H,1-2H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPOGTCJCFDTLAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=N1)CCC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50512002 |
Source
|
| Record name | 3-(1H-Imidazol-5-yl)propanal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50512002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-imidazol-5-yl)propanal | |
CAS RN |
338733-59-8 |
Source
|
| Record name | 1H-Imidazole-5-propanal | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=338733-59-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(1H-Imidazol-5-yl)propanal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50512002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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